4-(4-Formylphenyl)-2-methoxyphenol

• IUPAC Name: 4-(4-hydroxy-3-methoxyphenyl)benzaldehyde
• InChI: InChI=1S/C14H12O3/c1-17-14-8-12(6-7-13(14)16)11-4-2-10(9-15)3-5-11/h2-9,16H,1H3
• InChI Key: OEBKJRGFWYLRNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC=C(C=C2)C=O)O
• Molecular Formula: C14H12O3
• DSSTOX Substance ID: DTXSID10685443
• Molecular Weight: 228.24 g/mol
• CAS No.: 1261946-58-0

Description

4-(4-Formylphenyl)-2-methoxyphenol is an organic compound characterized by the presence of a formyl group attached to a phenyl ring, which is further connected to a methoxyphenol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Formylphenyl)-2-methoxyphenol typically involves the formylation of 4-phenyl-2-methoxyphenol. One common method is the Vilsmeier-Haack reaction, which uses a formylating agent such as N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl3). The reaction proceeds under mild conditions, typically at room temperature, to yield the desired product.

Industrial Production Methods

Industrial production of 4-(4-Formylphenyl)-2-methoxyphenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

4-(4-Formylphenyl)-2-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The formyl group can be reduced to an alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Substitution: Sodium hydroxide (NaOH) in a polar solvent such as dimethyl sulfoxide (DMSO).

Major Products Formed

Oxidation: 4-(4-Carboxyphenyl)-2-methoxyphenol.

Reduction: 4-(4-Hydroxymethylphenyl)-2-methoxyphenol.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

4-(4-Formylphenyl)-2-methoxyphenol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of advanced materials, such as covalent organic frameworks (COFs) and other functional materials.

Mechanism of Action

The mechanism of action of 4-(4-Formylphenyl)-2-methoxyphenol involves its interaction with various molecular targets. The formyl group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. Additionally, the phenolic and methoxy groups can participate in hydrogen bonding and hydrophobic interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

4-Formylphenylboronic acid: Similar in structure but contains a boronic acid group instead of a methoxy group.

4-(4-Formylphenyl)-2-hydroxyphenol: Similar but has a hydroxyl group instead of a methoxy group.

Uniqueness

4-(4-Formylphenyl)-2-methoxyphenol is unique due to the presence of both a formyl group and a methoxy group on the phenyl ring. This combination of functional groups imparts distinct chemical reactivity and potential biological activity, making it a valuable compound for various applications in research and industry.